![molecular formula C20H21BrN2O4 B296549 N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide](/img/structure/B296549.png)
N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide, also known as BEME, is a chemical compound that has been widely used in scientific research. It is a pyrrolidinecarboxamide derivative that has shown potential in various fields of research, such as medicinal chemistry, drug discovery, and neuroscience. In
Mechanism of Action
The mechanism of action of N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is not fully understood, but it has been suggested to act through multiple pathways. In cancer research, this compound has been reported to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival. In inflammation research, this compound has been shown to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. In neuroscience research, this compound has been reported to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different research fields. In cancer research, this compound has been reported to induce apoptosis, inhibit angiogenesis, and reduce cell proliferation. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In neuroscience research, this compound has been reported to reduce oxidative stress and inflammation, and improve cognitive function.
Advantages and Limitations for Lab Experiments
N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has several advantages as a research tool, such as its high purity, stability, and solubility in various solvents. However, its limitations include its low water solubility, which may affect its bioavailability and pharmacokinetics in vivo. Moreover, the mechanism of action of this compound is not fully understood, which may limit its potential therapeutic applications.
Future Directions
There are several future directions for N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide research, such as exploring its potential as a lead compound for drug discovery, optimizing its synthesis method to improve yield and purity, and investigating its pharmacokinetics and toxicity in vivo. Moreover, this compound can be used as a tool to study the molecular mechanisms involved in cancer, inflammation, and neurodegenerative disorders. Further research is needed to fully understand the potential of this compound in various research fields.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various research fields and to optimize its potential therapeutic applications.
Synthesis Methods
The synthesis of N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide involves a series of chemical reactions, starting from the reaction between 4-bromo-3-methoxyaniline and 4-ethoxybenzaldehyde to produce the intermediate compound, N-(4-bromo-3-methoxyphenyl)-4-ethoxybenzaldimine. This intermediate compound is then reacted with ethyl acetoacetate to form the final product, this compound. The synthesis of this compound has been reported in several research articles, and the yield and purity of the compound can be optimized by modifying the reaction conditions.
Scientific Research Applications
N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, such as cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, this compound has been reported to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neuroscience research, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
Properties
Molecular Formula |
C20H21BrN2O4 |
---|---|
Molecular Weight |
433.3 g/mol |
IUPAC Name |
N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
InChI |
InChI=1S/C20H21BrN2O4/c1-3-27-16-7-5-15(6-8-16)23-12-13(10-19(23)24)20(25)22-14-4-9-17(21)18(11-14)26-2/h4-9,11,13H,3,10,12H2,1-2H3,(H,22,25) |
InChI Key |
UOVNRFUIGVEMSI-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC(=C(C=C3)Br)OC |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC(=C(C=C3)Br)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.